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Compound of Interest

Compound Name: Lamivudine, (+/-)-trans-

CAS No.: 131086-22-1

Cat. No.: B1674445

Get Quote

As a Senior Application Scientist, I recognize that the integrity of your research and the safety

of your laboratory personnel are inextricably linked. Lamivudine, (+/-)-trans- (CAS: 131086-

22-1) is a critical pharmaceutical analytical impurity (PAI) used as a reference standard in the

development and quality control of the nucleoside reverse transcriptase inhibitor (NRTI)

Lamivudine[1].

While it is an invaluable analytical tool, it carries specific reproductive toxicity risks and

environmental hazards that dictate strict operational and disposal protocols[2],[3]. This guide

provides a self-validating, step-by-step methodology to ensure absolute safety and regulatory

compliance during the handling and disposal of this compound.

Physicochemical & Hazard Profile
To design an effective safety protocol, we must first understand the quantitative and qualitative

properties of the molecule. The following table summarizes the critical data driving our

operational decisions:
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Property / Hazard Value / Designation
Clinical & Safety
Implication

CAS Number 131086-22-1
Unique identifier for the trans-

isomer analytical impurity[1].

Molecular Weight 229.26 g/mol

Essential for accurate molarity

calculations in assay

preparation[3].

Log Pow -0.93

Highly hydrophilic. Readily

dissolves in aqueous streams,

necessitating strict drain

disposal prohibition[4].

GHS Classification Repr. 2 (H361)

Suspected of damaging fertility

or the unborn child. Requires

stringent reproductive hazard

controls[2],[3].

Storage Temperature
2-8°C (Short term) / -20°C

(Long term)

Thermally stable under

refrigeration; degrades at high

temperatures, emitting toxic

fumes (NOx, SOx)[1],[3].

Operational Safety & Handling Protocol
Routine manipulation of Lamivudine, (+/-)-trans- requires preemptive hazard mitigation. The

following workflow ensures that exposure risks are neutralized before they occur.

Step 1: Engineering Controls Setup

Action: Conduct all solid-state manipulations (weighing, transferring) within a Class II Type

B2 Biological Safety Cabinet (BSC) or a dedicated powder weighing isolator[3].

Causality: Lamivudine is a fine powder. Local exhaust ventilation prevents the aerosolization

of particulates, directly mitigating the risk of inhalation and systemic absorption of a known

reproductive toxin.
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Validation Check: Verify the magnehelic gauge on the BSC reads within the manufacturer's

specified safe operational range (typically 0.45–0.55 in. w.g.) before opening the API

container.

Step 2: Personal Protective Equipment (PPE) Selection

Action: Don double nitrile gloves (minimum 5 mil thickness), a disposable low-permeability

lab coat, and chemical safety goggles[4].

Causality: Double-gloving provides a fail-safe against micro-tears. Nitrile is selected over

latex due to its superior chemical resistance to the organic solvents (e.g., methanol, DMSO)

routinely used to solubilize nucleoside analogs.

Validation Check: Perform a visual inspection and inflation test of the nitrile gloves prior to

donning to ensure zero micro-punctures.

Spill Containment & Decontamination Workflow
In the event of an accidental release, immediate and calculated action is required to prevent

environmental contamination and personnel exposure.

Step 1: Area Isolation and Settling

Action: Evacuate personnel from the immediate vicinity. If a powder spill occurs outside a

containment hood, restrict access and allow aerosols to settle for a minimum of 15

minutes[3].

Causality: Gravitational settling minimizes the risk of inhalation exposure to airborne API

particulates before cleanup begins.

Validation Check: Ensure the laboratory's ambient air exchange system has completed at

least two full cycles (based on room ACH) before re-entry.

Step 2: Neutralization and Absorption

Action: For liquid spills, apply a finely-powdered inert liquid-binding material (e.g., diatomite,

sand, or universal binders)[3]. For solid spills, lightly mist the powder with a 70% ethanol

solution before wiping.
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Causality: Wetting solid powder prevents secondary aerosolization during the mechanical

action of wiping. Inert binders immobilize liquid spills without triggering exothermic reactions

with the solvent vehicle.

Validation Check: The absorbent material should appear uniformly saturated with no free-

flowing liquid remaining on the surface.

Step 3: Surface Decontamination

Action: Scrub the affected surface with a 70% alcohol solution, followed by a thorough wash

with soap and water[3].

Causality: Alcohol effectively solubilizes residual nucleoside analogs, while the surfactant in

the soap removes any remaining chemical film from the benchtop.

Validation Check: Swipe the decontaminated area with a dry cleanroom wipe; if no

particulate residue or discoloration is visible under bright light, primary decontamination is

successful.

Proper Disposal Procedures
Lamivudine waste must be managed in strict accordance with environmental regulations to

prevent ecological damage.

Step 1: Segregation of Waste Streams

Action: Separate Lamivudine waste into solid API debris (vials, contaminated PPE) and liquid

solutions (HPLC effluent, assay media). Do not mix with biohazardous or radioactive

waste[2].

Causality: Mixing waste streams complicates the chemical profile, potentially triggering

complex EPA mixed-waste regulations and increasing the risk of incompatible chemical

reactions.

Validation Check: Review the satellite accumulation waste log to ensure no incompatible

chemicals (e.g., strong oxidizing agents) have been added to the Lamivudine waste

carboy[4].
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Step 2: Primary Containment

Action: Place solid waste in high-density polyethylene (HDPE) containers. Collect liquid

waste in chemically compatible carboys (e.g., PTFE or glass) equipped with vented caps[3].

Causality: Vented caps prevent dangerous pressure buildup from volatile solvent vehicles,

while HDPE/PTFE prevents chemical degradation of the primary container.

Validation Check: Invert the sealed liquid waste carboy slightly (if safe to do so) to ensure the

cap seal is watertight before transport to the main accumulation area.

Step 3: Labeling and EPA Compliance

Action: Label containers clearly with "Non-RCRA Hazardous Waste - Pharmaceutical

Impurity" unless mixed with a RCRA-characteristic solvent. If mixed with a regulated solvent,

label with appropriate EPA waste codes per 40 CFR 261[5],[2].

Causality: Accurate labeling ensures the disposal facility applies the correct incineration

parameters to prevent the release of toxic nitrogen and sulfur oxides during combustion[6].

Validation Check: Cross-reference the waste label with the laboratory's active chemical

inventory to confirm all listed constituents match the physical contents.

Step 4: Final Destruction via Incineration

Action: Dispatch waste through a licensed hazardous waste vendor for high-temperature

incineration equipped with an afterburner and scrubber system. Absolutely no drain disposal

is permitted[5].

Causality: The Log Pow of -0.93 indicates high water solubility[4]. Drain disposal would lead

to rapid environmental dispersion, posing risks to aquatic life. Incineration ensures complete

thermal destruction of the compound[5].

Validation Check: Obtain and archive the Certificate of Destruction from the waste vendor to

officially close the chain of custody.

Disposal & Containment Decision Matrix
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The following workflow illustrates the logical decision path for handling Lamivudine waste

streams in the laboratory.

Lamivudine (+/-)-trans-
Waste Generated

Waste Type?

Solid Powder/API Aqueous/Solvent Solution Accidental Spill

Seal in compatible
hazardous waste container

Collect in segregated
organic/aqueous waste carboy

Absorb with inert material
(diatomite/sand)

Licensed Pharmaceutical
Incineration Facility
(EPA 40 CFR 261)

Click to download full resolution via product page

Figure 1: Decision matrix and operational workflow for Lamivudine disposal.
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References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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